Cas no 113336-24-6 (2-(1H-Pyrazol-1-yl)acetamide)

2-(1H-Pyrazol-1-yl)acetamide structure
2-(1H-Pyrazol-1-yl)acetamide structure
Product Name:2-(1H-Pyrazol-1-yl)acetamide
CAS No:113336-24-6
MF:C5H7N3O
MW:125.128580331802
CID:2610476
PubChem ID:14028978
Update Time:2025-04-21

2-(1H-Pyrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-pyrazol-1-ylacetamide
    • pyrazol-1-yl-acetic acid amide;2-Pyrazol-1-yl-acetamide;pyrazole-1-acetamide;Pyrazol-1-yl-essigsaeure-amid;2-pyrazolylacetamide;2-(1H-pyrazol-1-yl)acetamide;1-(acetamido)pyrazole;1H-Pyrazole-1-acetamide;
    • DTXSID80554637
    • EN300-51415
    • STL412083
    • carbamoylmethyl 1h pyrazol
    • DTXCID60505420
    • G33317
    • AKOS002657124
    • PTGHHGHHFPDNBR-UHFFFAOYSA-N
    • 861-449-3
    • Z234897385
    • 2-Pyrazol-1-yl-acetamide
    • 113336-24-6
    • 2-(1H-pyrazol-1-yl)acetamide
    • 1H-Pyrazole-1-acetamide
    • SCHEMBL1178867
    • 2-(1H-Pyrazol-1-yl)acetamide
    • Inchi: 1S/C5H7N3O/c6-5(9)4-8-3-1-2-7-8/h1-3H,4H2,(H2,6,9)
    • InChI Key: PTGHHGHHFPDNBR-UHFFFAOYSA-N
    • SMILES: O=C(CN1C=CC=N1)N

Computed Properties

  • Exact Mass: 125.05900
  • Monoisotopic Mass: 125.058911855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • PSA: 61.90000
  • LogP: 0.51810

2-(1H-Pyrazol-1-yl)acetamide Security Information

2-(1H-Pyrazol-1-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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TRC
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Enamine
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